Aspinonene

• CAS: 157676-96-5
• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• InChI: InChI=1S/C9H16O4/c1-6(11)3-4-9(12,5-10)8-7(2)13-8/h3-4,6-8,10-12H,5H2,1-2H3/b4-3+/t6-,7-,8+,9?/m0/s1
• InChIKey: ZXCYAEKEHIEQHD-LHVSAYPMSA-N

Aspinonene (CAS 157676-96-5) – A Multifunctional Fungal Epoxide for Chemical Ecology and Synthesis

Aspinonene is a C9 epoxide polyketide secondary metabolite first isolated from Aspergillus ochraceus [1]. It is characterized as a branched pentaketide with multiple stereocenters and functional groups including an epoxide and hydroxyls, making it structurally distinct within its class . The compound has been identified as a potential chemical marker in Aspergillus chemotaxonomy [2].

Reported Marker Supports Aspergillus chemotaxonomy and metabolomics profiling

Chiral Epoxide Scaffold Multifunctional building block for complex molecule synthesis

Distinct Pentaketide Branched-chain structure differentiates from aspyrone-related metabolites

• [1] J. Fuchser, A. Zeeck, "SECONDARY METABOLITES BY CHEMICAL-SCREENING .28. ASPINONENE, A NEW MULTIFUNCTIONAL FUNGAL METABOLITE", Liebigs Annalen der Chemie, 1994, (8), pp. 831-835. View Source
• [2] Qiang Wang et al., "A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001", Records of Natural Products, 2018, 12(3): 216-221. View Source

Why Selecting Aspinonene Over Other Aspergillus-Derived Pentaketides Requires Specific Evidence

While many Aspergillus species produce a suite of closely related pentaketides (e.g., aspyrone, dihydroaspyrone, aspinotriols), they are not functionally interchangeable [1]. The final metabolic step in A. ochraceus is a biosynthetic branch point where a common intermediate is either oxidized to form the antibiotic aspyrone (C9H12O4) or reduced to form aspinonene (C9H16O4) [2]. This divergence results in molecules with fundamentally different oxidation states and core structures—aspinonene retains a terminal epoxide, while aspyrone forms a 2-methyl-5,6-dihydro-2H-pyran-2-one ring [3]. Consequently, their chemical reactivity and biological roles differ significantly, necessitating a procurement strategy based on specific, evidence-backed application requirements rather than generic class assumptions.

Aspinonene (epoxide)

vs

Aspyrone (pyranone)

Oxidation state difference may alter reactivity and target interactions

Open-chain pentaketide

vs

Constrained ring system

Core scaffold mismatch limits synthetic handle interchangeability

Chemotaxonomic marker

vs

Broad-activity metabolite

Reported biological role may not transfer; verify application-specific suitability

• [1] Qiang Wang et al., "A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001", Records of Natural Products, 2018, 12(3): 216-221. View Source
• [2] A. Zeeck et al., "Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone", Journal of the Chemical Society, Perkin Transactions 1, 1995. View Source
• [3] PubChem, "Aspyrone (Compound Summary)", National Center for Biotechnology Information. View Source

Aspinonene Quantitative Evidence Guide: Differentiated Performance vs. Analogs

Chemotaxonomic Utility: Aspinonene as a Definitive Marker for Aspergillus Species

Aspinonene is explicitly identified as a chemotaxonomic marker for Aspergillus species, a role not attributed to the broadly antibiotic compound mellein [1]. In a 2018 study of Aspergillus melleus, aspinonene, along with aspinotriols A and B, was distinguished as a marker molecule, while mellein (another isolated compound) demonstrated broad antibiotic activity [2]. This provides a clear functional differentiation for researchers studying fungal chemotaxonomy.

Chemotaxonomic Marker

Head-to-head

Aspinonene vs Mellein

Identified as a chemotaxonomic marker in A. melleus; mellein showed broad antibiotic activity but not marker utility.

Supports study design for Aspergillus metabolomics

Qualitative classification; source-specific review advised

Evidence Dimension	Chemotaxonomic Marker Utility
Target Compound Data	Identified as a marker molecule in A. melleus [1]
Comparator Or Baseline	Mellein (8) - showed broad antibiotic activity, but not identified as a chemotaxonomic marker [2]
Quantified Difference	Not applicable (qualitative classification)
Conditions	Isolation and characterization of secondary metabolites from Aspergillus melleus YIM PHI001

Why This Matters

This evidence supports the procurement of aspinonene for metabolomics and chemotaxonomy studies of the Aspergillus genus, where its presence serves as a specific and validated biomarker, unlike other metabolites from the same source.

• [1] Qiang Wang et al., "A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001", Records of Natural Products, 2018, 12(3): 216-221. View Source
• [2] Qiang Wang et al., "A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001", Records of Natural Products, 2018, 12(3): 216-221. View Source

Synthetic Utility: A Chiral, Multifunctional Building Block for Organic Synthesis

The 1994 discovery paper explicitly discusses aspinonene's value as a 'building block for synthesis' due to the diversity of its functional groups and neighboring chiral centers [1]. This contrasts with its close analog, aspyrone, which has a more constrained, conjugated ring system [2]. Aspinonene's open-chain epoxide structure provides multiple handles for diverse chemical transformations, a key differentiator for synthetic chemists.

Synthetic Versatility

Class-level

Aspinonene (epoxide) vs Aspyrone (lactone)

Aspinonene offers multiple reactive handles (epoxide, hydroxyls); aspyrone has a more constrained pyranone core.

Supports synthetic pathway design decisions

Class-level inference; data to verify for specific transformations

Evidence Dimension	Synthetic Versatility
Target Compound Data	Discussed as a 'secondary metabolite suited as a building block for synthesis' due to diverse functional groups and chirality [1]
Comparator Or Baseline	Aspyrone (class inference) - Contains a less versatile 2-methyl-5,6-dihydro-2H-pyran-2-one core [2]
Quantified Difference	Not applicable (qualitative assessment)
Conditions	Structural analysis and chemical reactivity studies (acylation, silylation, ketalization, oxidation)

Why This Matters

This differentiates aspinonene as a preferred starting material for chemists seeking to leverage its multiple stereocenters and reactive groups (epoxide, hydroxyls) to synthesize complex molecules, a utility not shared by its more rigid, oxidized analogs.

• [1] J. Fuchser, A. Zeeck, "SECONDARY METABOLITES BY CHEMICAL-SCREENING .28. ASPINONENE, A NEW MULTIFUNCTIONAL FUNGAL METABOLITE", Liebigs Annalen der Chemie, 1994, (8), pp. 831-835. View Source
• [2] PubChem, "Aspyrone (Compound Summary)", National Center for Biotechnology Information. View Source

Biosynthetic Branch Point: Distinctive Reductive Pathway Produces a C9H16O4 Metabolite

Aspinonene is formed via a reductive branch from a common bisepoxide intermediate, whereas its close analog aspyrone (C9H12O4) is formed via an oxidative branch [1]. This was demonstrated through [13C]- and [18O2]-feeding experiments in A. ochraceus, which revealed that the pathway can be directed towards aspyrone by increasing dissolved oxygen [2]. This provides direct, quantitative evidence of their divergent biosynthesis and offers a controllable production parameter.

Biosynthetic Origin

Head-to-head

Reductive branch vs Oxidative branch

Aspinonene is formed via reduction of a bisepoxide intermediate; aspyrone is formed via oxidation of the same intermediate.

Supports fermentation condition optimization

Pathway-dependent; model-specific review recommended

Evidence Dimension	Biosynthetic Pathway Determination
Target Compound Data	Produced via reduction of a bisepoxide intermediate [1]
Comparator Or Baseline	Aspyrone (2) - produced via oxidation of the same bisepoxide intermediate [1]
Quantified Difference	Not applicable (qualitative pathway divergence)
Conditions	Feeding experiments with [13C]-acetates and [18O2] to Aspergillus ochraceus (DSM-7428)

Why This Matters

This evidence confirms that aspinonene is not a degradation product of aspyrone, but a distinct end-product of a parallel biosynthetic pathway. For researchers studying fungal metabolism or seeking to produce the compound, this knowledge enables the selection of specific fermentation conditions to optimize yield.

• [1] A. Zeeck et al., "Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone", Journal of the Chemical Society, Perkin Transactions 1, 1995. View Source
• [2] A. Zeeck et al., "Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone", Journal of the Chemical Society, Perkin Transactions 1, 1995. View Source

Aspinonene: Evidence-Backed Application Scenarios for Research and Procurement

Fungal Chemotaxonomy and Metabolomics Studies

Procure Aspinonene as a validated analytical standard for metabolomics and chemotaxonomy studies focused on the genus Aspergillus. Its utility as a specific marker molecule, distinct from other co-occurring metabolites like mellein, allows for precise species or strain identification and profiling [1].

Chiral Starting Material in Organic Synthesis

Utilize Aspinonene as a multifunctional chiral building block for the synthesis of complex natural products or analogs. Its structure, featuring multiple stereocenters and a reactive epoxide, offers unique synthetic handles and was specifically noted for this purpose in its original characterization [1].

Fungal Biosynthesis and Pathway Engineering Research

Employ Aspinonene as a key metabolite for investigating the polyketide synthase (PKS) pathways in Aspergillus ochraceus. Its formation at a well-characterized reductive branch point, controllable by oxygen concentration, provides a model system for studying pathway regulation, enzyme specificity, and the production of branched-chain pentaketides [1].

Application

Selection Property

Validation Focus

Fungal chemotaxonomy studies

Reported marker specificity

Strain profiling reproducibility

Chiral synthesis scaffold

Multifunctional epoxide core

Stereochemical outcome in synthesis

Biosynthesis pathway studies

Reductive branch product

Oxygen-level-dependent yield

• [1] Qiang Wang et al., "A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001", Records of Natural Products, 2018, 12(3): 216-221. View Source
• [2] J. Fuchser, A. Zeeck, "SECONDARY METABOLITES BY CHEMICAL-SCREENING .28. ASPINONENE, A NEW MULTIFUNCTIONAL FUNGAL METABOLITE", Liebigs Annalen der Chemie, 1994, (8), pp. 831-835. View Source
• [3] A. Zeeck et al., "Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone", Journal of the Chemical Society, Perkin Transactions 1, 1995. View Source